Cas no 2680864-22-4 (tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate)

• Product Name: tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate
• CAS No: 2680864-22-4
• MF: C₁₂H₁₅BrF₂N₂O₃
• MW: 353.159909486771
• CID: 6070294
• PubChem ID: 165931562
• Update Time: 2025-05-24

tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate
• tert-butyl N-[5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl]carbamate
• 2680864-22-4
• EN300-28298838

• Inchi： 1S/C12H15BrF2N2O3/c1-12(2,3)20-11(18)17-8-4-7(13)5-16-10(8)19-6-9(14)15/h4-5,9H,6H2,1-3H3,(H,17,18)
• InChI Key： IOOOLBLZWYTVSC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NC(=O)OC(C)(C)C)OCC(F)F

Computed Properties

• Exact Mass: 352.02341g/mol
• Monoisotopic Mass: 352.02341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate

tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate, identified by the CAS number 2680864-22-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 5, a 2,2-difluoroethoxy group at position 2, and a tert-butyl carbamate group at position 3. These substituents contribute to its unique chemical properties and functional applications.

Recent studies have highlighted the potential of tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate in the field of agrochemicals. Its brominated structure enhances its stability under various environmental conditions, making it suitable for use as a protective agent in agricultural settings. Additionally, the presence of the 2,2-difluoroethoxy group imparts enhanced solubility in organic solvents, which is advantageous for formulation purposes. This compound has been explored as a precursor in the synthesis of more complex molecules with specific biological activities, such as herbicides and insecticides.

In terms of synthesis, the preparation of tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the bromination of a pyridine derivative, followed by nucleophilic substitution to introduce the 2,2-difluoroethoxy group. Finally, the tert-butyl carbamate group is introduced through a coupling reaction using appropriate coupling agents. The optimization of these steps has been a focus of recent research efforts to improve scalability and reduce production costs.

The biological activity of this compound has also been a subject of interest. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes involved in plant growth regulation. This suggests its potential as a lead compound for developing new classes of plant growth regulators or pest control agents. Furthermore, its stability under physiological conditions makes it a promising candidate for drug delivery systems or as an intermediate in pharmaceutical synthesis.

From an environmental perspective, understanding the fate and behavior of tert-butyl (5-bromo-2-(2,2-difluoroethoxy)pyridin-3-yl)carbamate in natural ecosystems is crucial for assessing its ecological impact. Recent research has focused on its degradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes slow biodegradation due to its stable aromatic ring system and halogenated substituents. However, its persistence in the environment raises concerns about potential bioaccumulation in aquatic organisms.

In conclusion, tert-butyl (5-bromo-2-(2,agrochemicals, pharmaceuticals, and environmental science continue to explore its full potential while addressing challenges related to its stability and environmental impact.